Cas no 2225172-88-1 (4-(2-Tolyl)thiophene-2-boronic acid)

• Product Name: 4-(2-Tolyl)thiophene-2-boronic acid
• CAS No: 2225172-88-1
• MF: C₁₁H₁₁BO₂S
• MW: 218.08
• CID: 5143328
• PubChem ID: 45785638
• Update Time: 2025-06-09

4-(2-Tolyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Tolyl)thiophene-2-boronic acid
• (4-(o-Tolyl)thiophen-2-yl)boronic acid
• 2225172-88-1
• SCHEMBL2561002
• AKOS015943755

• Inchi： 1S/C11H11BO2S/c1-8-4-2-3-5-10(8)9-6-11(12(13)14)15-7-9/h2-7,13-14H,1H3
• InChI Key： GPTHZBKGTPYFCM-UHFFFAOYSA-N
• SMILES： C1(B(O)O)SC=C(C2=CC=CC=C2C)C=1

Computed Properties

• Exact Mass: 218.0572809g/mol
• Monoisotopic Mass: 218.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Additional information on 4-(2-Tolyl)thiophene-2-boronic acid

Introduction to 4-(2-Tolyl)thiophene-2-boronic acid (CAS No. 2225172-88-1)

4-(2-Tolyl)thiophene-2-boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2225172-88-1, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the thiophene boronic acid class, which is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of a tolyl (methylphenyl) group at the 2-position of the thiophene ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The significance of 4-(2-tolyl)thiophene-2-boronic acid lies in its role as a key building block for constructing biaryl structures, which are prevalent in many biologically active compounds. Boronic acids, particularly those derived from heterocyclic systems like thiophene, have been extensively studied for their ability to participate in highly efficient and selective coupling reactions. This property has made them indispensable in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been a surge in research focused on the applications of thiophene derivatives in medicinal chemistry. Thiophene-based compounds have shown promise as scaffolds for drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The boronic acid functionality in 4-(2-tolyl)thiophene-2-boronic acid allows for facile integration into these scaffolds through cross-coupling reactions, enabling the rapid assembly of structurally diverse libraries. This capability is particularly valuable in high-throughput screening programs aimed at identifying novel lead compounds.

The electronic properties of the thiophene ring, combined with the electron-donating effect of the tolyl group, make 4-(2-tolyl)thiophene-2-boronic acid an attractive candidate for applications in organic electronics. Thiophene derivatives are known for their conjugated π-systems, which confer excellent charge transport properties. These characteristics have been exploited in the development of organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices. The boronic acid moiety further enhances its utility by allowing for post-functionalization through cross-coupling reactions, enabling the tuning of electronic properties for specific applications.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(2-tolyl)thiophene-2-boronic acid. For instance, studies have demonstrated its use in flow chemistry systems, where precise control over reaction conditions can lead to higher yields and improved purity of products. Additionally, green chemistry approaches have been explored to minimize waste and energy consumption during the synthesis of this compound. These innovations align with global efforts to develop more sustainable chemical processes.

The pharmaceutical industry has also seen significant interest in 4-(2-tolyl)thiophene-2-boronic acid due to its potential as a precursor for drug candidates. Researchers have leveraged its reactivity to synthesize novel analogs with enhanced pharmacological activity. For example, derivatives of this compound have been investigated as inhibitors of enzymes involved in cancer metabolism. The ability to modify the thiophene core while retaining the boronic acid functionality provides chemists with a versatile platform for structure-activity relationship (SAR) studies.

Another area where 4-(2-tolyl)thiophene-2-boronic acid has made an impact is in materials science. The integration of thiophene-based compounds into polymers and coatings has led to materials with improved mechanical strength and thermal stability. The boronic acid group can also be used to introduce functional layers through surface modifications, enhancing material performance for applications such as anti-fouling coatings or corrosion inhibitors.

The future prospects of 4-(2-tolyl)thiophene-2-boronic acid are promising, with ongoing research exploring new synthetic routes and applications. As computational chemistry techniques advance, virtual screening methods are being employed to predict the reactivity and biological activity of thiophene derivatives more efficiently. This approach can accelerate the discovery process and reduce experimental costs.

In conclusion,4-(2-tolyl)thiophene-2-boronic acid (CAS No. 2225172-88-1) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and organic electronics. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on cutting-edge technologies. As innovation continues in chemical synthesis and application development,4-(2-tolyl)thiophene-2-boronic acid is poised to remain at the forefront of scientific discovery.